Cas no 3307-19-5 (Benzene, 1-methoxy-4-octyl-)

• Product Name: Benzene, 1-methoxy-4-octyl-
• CAS No: 3307-19-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 1455206
• PubChem ID: 578371
• Update Time: 2025-04-20

Benzene, 1-methoxy-4-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-octyl-
• 1-methoxy-4-octylbenzene
• 4-n-octylanisole
• SCHEMBL12015207
• DTXSID90342067
• 1-Methoxy-4-octylbenzene #
• SCHEMBL4055705
• Anisole, p-octyl-
• 3307-19-5
• 4-Octylanisole

• Inchi： 1S/C15H24O/c1-3-4-5-6-7-8-9-14-10-12-15(16-2)13-11-14/h10-13H,3-9H2,1-2H3
• InChI Key： RGDZNCUQBISCLM-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1C=CC(OC)=CC=1

Computed Properties

• Exact Mass: 220.18282
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles